Cas no 109635-38-3 (1-(4-Chlorophenyl)methyl-1H-1,3-benzodiazol-2-amine)

• Product Name: 1-(4-Chlorophenyl)methyl-1H-1,3-benzodiazol-2-amine
• CAS No: 109635-38-3
• MF: C₁₄H₁₂ClN₃
• MW: 257.718181610107
• MDL: MFCD00667028
• CID: 136224
• PubChem ID: 743900
• Update Time: 2025-04-19

1-(4-Chlorophenyl)methyl-1H-1,3-benzodiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorobenzyl)-1H-benzo[d]imidazol-2-amine
• 1-(4-chlorobenzyl)-1H-benzimidazol-2-amine
• 1-(4-CHLOROPHENYLMETHYL)-2-AMINOBENZIMIDAZOLE
• 1-[(4-chlorophenyl)methyl]benzimidazol-2-amine
• 1H-Benzimidazol-2-amine,1-[(4-chlorophenyl)methyl]-
• 1-(4-chlorophenyl)methyl-2-aminobenzimidazole
• 1-(p-chlorobenzyl)-2-amino-1H-benzimidazole
• 1-(p-Chlorobenzyl)-2-aminobenzimidazole
• 2-amino-1-(4-chlorobenzyl)benzimidazole
• 2-Amino-1-(4-chlorobenzyl)-benzimidazole
• AC1LEYGI
• Enamine_000641
• Oprea1_024711
• Oprea1_097449
• SureCN7337702
• A802064
• FT-0656196
• QTS
• MLS-0425658.0002
• cid_743900
• CS-0214809
• 109635-38-3
• CHEMBL1314048
• 1-[(4-chlorophenyl)methyl]-2-benzimidazolamine
• HMS1395N03
• EN300-195356
• DTXSID30353511
• AKOS001018805
• CCG-15727
• 1-[(4-chlorophenyl)methyl]-1H-benzimidazol-2-amine
• Z56773006
• 1-[(4-chlorophenyl)methyl]-1H-1,3-benzodiazol-2-amine
• MLS-0425658.0001
• AB00091873-01
• HKBJSDNECZUKSR-UHFFFAOYSA-N
• SCHEMBL7337702
• BDBM62334
• [1-(4-chlorobenzyl)benzimidazol-2-yl]amine
• 1-(4-Chlorophenyl)methyl-1H-1,3-benzodiazol-2-amine

• MDL： MFCD00667028
• Inchi： 1S/C14H12ClN3/c15-11-7-5-10(6-8-11)9-18-13-4-2-1-3-12(13)17-14(18)16/h1-8H,9H2,(H2,16,17)
• InChI Key： HKBJSDNECZUKSR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(N)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 257.07216
• Monoisotopic Mass: 257.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 478.1°Cat760mmHg
• Flash Point: 242.9°C
• Refractive Index: 1.675
• PSA: 43.84
• LogP: 3.25030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles